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Compound of Interest

Compound Name: zri7z-2

Cat. No.: B11827293

This technical guide provides a comprehensive overview of zrl7-2, a small molecule with
significant potential in neuroprotection. It is intended for researchers, scientists, and
professionals in drug development who are interested in its therapeutic applications. This
document details its chemical properties, suppliers, mechanism of action, and experimental
data, presented in a clear and accessible format.

Chemical and Physical Properties

zrl7-2 is a purine derivative, initially investigated as a potential CK2 inhibitor.[1][2] While it
proved inactive against this enzyme, it was later identified as a potent modulator of the cold-
inducible RNA-binding protein (CIRBP) and a cannabinoid CB1 receptor modulator.[1][2][3][4]
Its key chemical identifiers and properties are summarized below.
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Property

Value

CAS Number

1263893-98-6[3][4]

Molecular Formula

C13H20N602S[3][4]

Molecular Weight 324.40 g/mol [3][4]
2-((2-Amino-9-(2-(diethylamino)ethyl)-9H-purin-

UPAC Name 6-3(/(I)thio)acetic(ac(id[4][;/] o i

Synonyms zrl72, zrl7 2[4][5]

Solubility Soluble in DMSO[4]

Appearance Solid[3]

Commercial Suppliers

zrl7-2 is available from several chemical suppliers for research purposes. The following table

lists some of the known suppliers.

Supplier Product Name CAS Number
MedChemExpress zrl7-2 1263893-98-6[3]
AOBIOUS zrl7-2 1263893-98-6[4]
MedKoo Biosciences zrl7-2 Hydrochloride 1263893-98-6 (HCI)[5]
Amsbio zrl7-2 1263893-98-6[6]

Mechanism of Action: A Hypothermia Mimetic

zrl7-2 functions as a hypothermia mimetic, replicating the protective effects of reduced body

temperature at the molecular level.[1][2][7] Its primary mechanism is believed to involve the
modulation of Cold-Inducible RNA-Binding Protein (CIRBP).[1][2][4][7]

Under cellular stress conditions such as hypoxia or trauma, zrl7-2 is thought to increase the
levels of CIRBP.[1][2] CIRBP, in turn, can bind to the mRNAs of proteins involved in cell
survival, potentially enhancing their stability and translation.[7] This leads to an upregulation of
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anti-apoptotic proteins like BCL2 and a downregulation of pro-apoptotic proteins such as BAX,
BAD, and BAK.[7] This shift in the balance of apoptotic regulators ultimately promotes cell

survival and reduces tissue damage.

The proposed signaling pathway for the neuroprotective effects of zrl7-2 is illustrated in the

diagram below.
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Caption: Proposed signaling pathway of zrl7-2's neuroprotective action.
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Experimental Evidence and Protocols

The neuroprotective effects of zrl7-2 have been demonstrated in several preclinical models of

neuronal injury.

Perinatal Asphyxia Model in Rats

In a study investigating the effects of perinatal asphyxia (PA) in rats, a single subcutaneous
injection of zrl7-2 was shown to mitigate retinal damage.[1][2]

Experimental Workflow:

Perinatal Asphyxia (PA)
(Uterine horns in 37°C water bath for 20 min)

l

Single subcutaneous injection
(50 pL of 330 nmols/L zr17-2 or vehicle)

45 days

Electroretinography (ERG) )
)

Morphological Analysis (TUNEL, H&E, Immunofluorescence

Intraorbital Optic Nerve Crush (IONC) or Sham Surgera

:

Cntravitreal injection (1 hour post-surgeryD

(5.0 pl of 330 nmol/L zr17-2 or PBS)

N

(TUNEL Assay (6 days post-surgery)) (Electroretinography (21 days post-surgeryD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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